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Compound of Interest

Compound Name: UNC 1215
Cat. No.: B1191890
Get Quote
\ J

This document provides immediate safety, handling, and disposal protocols for UNC 1215, a
potent and selective chemical probe for the L3MBTL3 methyllysine reader domain.[1][2][3]
Adherence to these guidelines is critical for ensuring the safety of laboratory personnel and the
integrity of research outcomes.

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling UNC 1215 to minimize exposure risks.
The minimum required PPE includes:

+ Eye Protection: Safety glasses with side shields or goggles.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).
» Body Protection: A lab coat, long pants, and fully enclosed shoes.[4]

It is the responsibility of the Principal Investigator to ensure that all laboratory staff are trained
in the proper selection and use of PPE.[4]

Handling and Storage
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UNC 1215 should be handled in a well-ventilated area, preferably within a chemical fume hood,

to avoid inhalation of any dust or vapors.[5]

Parameter

Guideline

Source

Storage Temperature

Store solid form at or below
-20°C.

[6]7]

Moisture

Protect from moisture as the

compound is hygroscopic.

[6]7]

Solution Storage

Store aqueous solutions in
aliquots at -80°C for up to one

month.

[6]7]

Stability

The solid form is stable for at
least 12 months from the date
of receipt when stored as

directed.

[7]

First Aid Measures

In the event of exposure, immediate action is crucial.
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Exposure Route

First Aid Procedure

Source

Inhalation

Move the individual to fresh air.
If breathing is difficult, provide
oxygen. If not breathing, give
artificial respiration and seek

immediate medical attention.

[5]

Skin Contact

Immediately remove
contaminated clothing. Wash
the affected area with soap
and plenty of water. Consult a

doctor.

[5]

Eye Contact

Rinse with pure water for at
least 15 minutes and consult a

doctor.

[5]

Ingestion

Rinse mouth with water. Do not
induce vomiting. Never give
anything by mouth to an
unconscious person. Call a
doctor or Poison Control

Center immediately.

[5]

Accidental Release and Disposal

In case of a spill, prevent further leakage if it is safe to do so. Avoid dust formation and

breathing vapors, mist, or gas.[5]

o Containment: Collect the spillage and arrange for disposal. Do not let the chemical enter

drains.[5]

» Disposal: Dispose of UNC 1215 and any contaminated materials in accordance with local,

state, and federal regulations.

Experimental Workflow for Handling UNC 1215
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The following diagram outlines the standard operational workflow for handling UNC 1215 from

receipt to disposal.
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Workflow for safe handling of UNC 1215.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

